![molecular formula C11H14BrNO4S B7556114 3-[(5-Bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid](/img/structure/B7556114.png)
3-[(5-Bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(5-Bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid is a synthetic compound that belongs to the class of sulfonamide derivatives. It is commonly used in scientific research for its various biological and physiological effects.
Mechanism of Action
The mechanism of action of 3-[(5-Bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid involves the binding of the compound to the active site of carbonic anhydrase. This binding inhibits the activity of the enzyme, leading to a decrease in the production of bicarbonate ions and an increase in the production of carbon dioxide. This mechanism has been found to be useful in the treatment of diseases such as glaucoma, epilepsy, and cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of carbonic anhydrase. This inhibition results in a decrease in the production of bicarbonate ions and an increase in the production of carbon dioxide. This can lead to a decrease in intraocular pressure in the eye, which is useful in the treatment of glaucoma. It can also lead to an increase in the acidity of the tumor microenvironment, which can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(5-Bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid in lab experiments include its high purity, stability, and specificity for carbonic anhydrase inhibition. However, its limitations include its relatively high cost and the potential for off-target effects.
Future Directions
There are several future directions for the use of 3-[(5-Bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid in scientific research. These include the development of more potent and selective carbonic anhydrase inhibitors, the investigation of the compound's effects on other physiological processes, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, the use of this compound in combination with other drugs may lead to synergistic effects and improved therapeutic outcomes.
Synthesis Methods
The synthesis of 3-[(5-Bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid involves the reaction of 5-bromo-2-methylbenzenesulfonyl chloride with 2-methylalanine in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
3-[(5-Bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been extensively used in scientific research for its various biological and physiological effects. It has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This inhibition has been found to be useful in the treatment of diseases such as glaucoma, epilepsy, and cancer.
properties
IUPAC Name |
3-[(5-bromo-2-methylphenyl)sulfonylamino]-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO4S/c1-7-3-4-9(12)5-10(7)18(16,17)13-6-8(2)11(14)15/h3-5,8,13H,6H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVPPFFKHYWYXNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Br)S(=O)(=O)NCC(C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.